[4-[[(3,5-Dichloro-2-methoxyphenyl)methylamino]methyl]phenyl]methanol

• IUPAC Name: [4-[[(3,5-dichloro-2-methoxyphenyl)methylamino]methyl]phenyl]methanol
• InChI: InChI=1S/C16H17Cl2NO2/c1-21-16-13(6-14(17)7-15(16)18)9-19-8-11-2-4-12(10-20)5-3-11/h2-7,19-20H,8-10H2,1H3
• InChI Key: XQVYMUMXENSNLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)CNCC2=CC=C(C=C2)CO
• Molecular Formula: C16H17Cl2NO2
• Molecular Weight: 326.2 g/mol

Description

[4-[[(3,5-Dichloro-2-methoxyphenyl)methylamino]methyl]phenyl]methanol is an organic compound with a complex structure that includes dichloro, methoxy, and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-[[(3,5-Dichloro-2-methoxyphenyl)methylamino]methyl]phenyl]methanol typically involves multiple steps. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can tolerate various functional groups.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale Suzuki–Miyaura coupling reactions. The process would be optimized for yield and purity, often involving continuous flow reactors to ensure consistent reaction conditions and efficient production.

Chemical Reactions Analysis

Types of Reactions

[4-[[(3,5-Dichloro-2-methoxyphenyl)methylamino]methyl]phenyl]methanol can undergo several types of chemical reactions, including:

Oxidation: This reaction can convert the methanol group to a carboxylic acid.

Reduction: The compound can be reduced to remove the dichloro groups.

Substitution: Halogen atoms can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3).

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a carboxylic acid derivative, while reduction could produce a dechlorinated compound.

Scientific Research Applications

Chemistry

In chemistry, [4-[[(3,5-Dichloro-2-methoxyphenyl)methylamino]methyl]phenyl]methanol is used as a building block for synthesizing more complex molecules. Its unique structure allows for various modifications, making it valuable in organic synthesis.

Biology

In biological research, this compound can be used to study the effects of dichloro and methoxy groups on biological systems. It may serve as a model compound for understanding the interactions of similar structures with biological targets.

Medicine

In medicine, derivatives of this compound could be explored for their potential therapeutic effects. The presence of dichloro and methoxy groups may impart specific biological activities, making it a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and other advanced materials.

Mechanism of Action

The mechanism of action of [4-[[(3,5-Dichloro-2-methoxyphenyl)methylamino]methyl]phenyl]methanol involves its interaction with specific molecular targets. The dichloro and methoxy groups can influence the compound’s binding affinity and selectivity for these targets. The exact pathways and molecular interactions depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

[4-(Methylamino)phenyl]methanol: This compound lacks the dichloro and methoxy groups, making it less complex.

[4-(Methoxyphenyl)amino]methylphenol: This compound has a similar methoxy group but differs in other structural aspects.

Uniqueness

The uniqueness of [4-[[(3,5-Dichloro-2-methoxyphenyl)methylamino]methyl]phenyl]methanol lies in its combination of dichloro, methoxy, and phenyl groups. This combination imparts specific chemical and biological properties that are not found in simpler analogs.